Cas no 82749-70-0 (DCPIB)

DCPIB structure
DCPIB structure
Product Name:DCPIB
CAS No:82749-70-0
MF:C22H28Cl2O4
MW:427.361325263977
MDL:MFCD07783995
CID:826844
Update Time:2025-04-23

DCPIB Chemical and Physical Properties

Names and Identifiers

    • DCPIB
    • 4-[(2-butyl-6,7-dichloro-2-cyclopentyl-1-oxo-3H-inden-5-yl)oxy]butanoic acid
    • 4-[(2-Butyl-6,7-dichloro-2-cyclopentyl-2,3-dihydro-1-oxo-1H-inden-5-yl)oxy]butanoicacid
    • HMS3268C07
    • 4-[(2-Butyl-6,7-dichloro-2-cyclopentyl-2,3-dihydro-1-oxo-1H-inden-5-yl)oxy]butanoic acid (ACI)
    • MDL: MFCD07783995
    • Inchi: 1S/C22H28Cl2O4/c1-2-3-10-22(15-7-4-5-8-15)13-14-12-16(28-11-6-9-17(25)26)19(23)20(24)18(14)21(22)27/h12,15H,2-11,13H2,1H3,(H,25,26)
    • InChI Key: KHKGTPJPBOQECW-UHFFFAOYSA-N
    • SMILES: O=C(CCCOC1C(Cl)=C(Cl)C2C(C(C3CCCC3)(CCCC)CC=2C=1)=O)O

Computed Properties

  • Exact Mass: 426.13600

Experimental Properties

  • PSA: 63.60000
  • LogP: 6.34260

DCPIB Security Information

DCPIB Pricemore >>

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DCPIB Production Method

Production Method 1

Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

Production Method 2

Reaction Conditions
1.1 Catalysts: Pyridine ,  Pyridinium chloride
2.1 -
3.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride
2.1 -
3.1 -
4.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

Production Method 5

Reaction Conditions
1.1 -
2.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

Production Method 6

Reaction Conditions
1.1 Catalysts: Pyridine ,  Pyridinium chloride
2.1 -
3.1 Reagents: Hydrochloric acid
Reference
Agents for the treatment of brain injury. 1. (Aryloxy)alkanoic acids
Cragoe, E. J. Jr.; et al, Journal of Medicinal Chemistry, 1982, 25(5), 567-79

DCPIB Raw materials

DCPIB Preparation Products

DCPIB Related Literature

Additional information on DCPIB

DCPIB: A Comprehensive Overview

DCPIB, also known by its CAS registry number CAS No. 82749-70-0, is a compound that has garnered significant attention in various scientific and industrial fields. This article delves into the properties, applications, and recent advancements related to DCPIB, providing a detailed and up-to-date analysis.

The chemical name of DCPIB is 1,3-dichloro-5,5-dimethylhydantoin, and it belongs to the class of organic compounds known as hydantoins. Its molecular formula is C6H8Cl2N2O, and it has a molar mass of approximately 191.05 g/mol. The compound is characterized by its white crystalline powder form and is sparingly soluble in water but soluble in organic solvents such as ethanol and acetone.

DCPIB has been extensively studied for its role as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and industrial chemicals. Recent research has highlighted its potential as a building block for the development of novel drugs targeting specific therapeutic areas such as oncology and infectious diseases.

In terms of synthesis, DCPIB can be prepared through several methods, including the reaction of chloroacetic acid with urea under specific conditions. The choice of synthesis method depends on factors such as yield optimization, cost-effectiveness, and environmental considerations.

The application of DCPIB extends beyond the pharmaceutical industry. It has been utilized in the production of herbicides, fungicides, and other agrochemicals due to its ability to act as a precursor in the formation of biologically active compounds.

Recent studies have also explored the environmental impact of DCPIB. Research indicates that while it is not inherently hazardous under normal conditions, proper handling and disposal are essential to minimize any potential ecological risks.

In conclusion, DCPIB, with its CAS number CAS No. 82749-70-0, remains a versatile compound with a wide range of applications across multiple industries. Its continued exploration in research and development promises further innovations in drug discovery and industrial chemical production.

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